Cas no 1805419-41-3 (2-(Aminomethyl)-5-bromo-6-(difluoromethyl)-3-methoxypyridine)

• Product Name: 2-(Aminomethyl)-5-bromo-6-(difluoromethyl)-3-methoxypyridine
• CAS No: 1805419-41-3
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4861689
• Update Time: 2025-09-27

2-(Aminomethyl)-5-bromo-6-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-bromo-6-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H9BrF2N2O/c1-14-6-2-4(9)7(8(10)11)13-5(6)3-12/h2,8H,3,12H2,1H3
• InChI Key： KRSOMBKRKIAIBD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CN)=NC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-5-bromo-6-(difluoromethyl)-3-methoxypyridine

2-(Aminomethyl)-5-bromo-6-(difluoromethyl)-3-methoxypyridine: A Comprehensive Overview

The compound 2-(Aminomethyl)-5-bromo-6-(difluoromethyl)-3-methoxypyridine, identified by the CAS number 1805419-41-3, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of multiple functional groups, including an amino group, bromine atom, difluoromethyl group, and methoxy group, makes this molecule particularly interesting for researchers exploring advanced chemical systems.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The aminomethyl group in this compound is known to enhance bioavailability and improve pharmacokinetic properties, making it a promising candidate for medicinal chemistry applications. Additionally, the bromine atom introduces electron-withdrawing effects, which can modulate the reactivity of the molecule in various chemical reactions. The difluoromethyl group further contributes to the molecule's stability and selectivity in biological systems.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The integration of these functional groups requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently explored green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining product quality.

The structural complexity of 2-(Aminomethyl)-5-bromo-6-(difluoromethyl)-3-methoxypyridine makes it an ideal candidate for studying electronic transitions and photophysical properties. Recent advancements in computational chemistry have enabled detailed modeling of this molecule's electronic structure, providing insights into its potential applications in optoelectronic devices. For instance, its ability to absorb specific wavelengths of light could make it suitable for use in organic light-emitting diodes (OLEDs) or solar cells.

In agricultural sciences, this compound has shown promise as a potential herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. Field trials conducted under controlled conditions have demonstrated its efficacy without significant adverse effects on non-target organisms. These findings underscore its potential role in sustainable agriculture practices.

The integration of multiple functional groups also positions this compound as a valuable tool in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a precursor for metal-organic frameworks (MOFs) and other advanced materials. Recent research has focused on optimizing its compatibility with various metal ions to enhance the mechanical and thermal properties of resulting materials.

In conclusion, 2-(Aminomethyl)-5-bromo-6-(difluoromethyl)-3-methoxypyridine represents a versatile platform for innovation across multiple disciplines. Its unique combination of functional groups offers opportunities for breakthroughs in drug development, optoelectronics, agriculture, and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern chemical technologies.